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Compound of Interest

Compound Name: Dihydroevocarpine

Cat. No.: B119218 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dihydroevocarpine is a natural alkaloid compound that has garnered significant interest in

biomedical research, particularly in the field of oncology. Studies have demonstrated its

potential as an anti-cancer agent, notably through its mechanism of inducing cytotoxicity in

acute myeloid leukemia (AML) by suppressing the mTORC1/2 signaling pathway.[1] Accurate

and consistent preparation of dihydroevocarpine stock solutions is paramount for obtaining

reliable and reproducible results in cell culture-based assays.

This document provides a detailed protocol for the preparation, storage, and application of

dihydroevocarpine stock solutions for in vitro experiments. It includes key physicochemical

data, a step-by-step protocol, and visual diagrams to illustrate the experimental workflow and

the targeted signaling pathway.

Data Presentation
A summary of the essential quantitative data for dihydroevocarpine is presented in the table

below for easy reference.
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Property Value Source(s)

Molecular Formula C₂₃H₃₅NO [2][3]

Molecular Weight 341.5 g/mol [2]

CAS Number 15266-35-0 [3]

Appearance White to off-white solid

Solubility
DMSO: ≥10 mg/mL (29.28

mM)
[4]

Storage (Powder) -20°C for up to 3 years [4]

Storage (in DMSO)

-80°C for up to 6 months;

-20°C for up to 1 month

(protect from light)

[5]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Dihydroevocarpine
Stock Solution
This protocol describes the preparation of a 10 mM stock solution of dihydroevocarpine in

dimethyl sulfoxide (DMSO). This concentration is a common starting point for creating working

solutions for cell culture experiments.

Materials:

Dihydroevocarpine powder

Anhydrous/sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer
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Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Pre-weighing Preparations: In a sterile environment (e.g., a biological safety cabinet), ensure

all materials are clean and sterile. Use aseptic techniques throughout the procedure to

prevent contamination.

Weighing Dihydroevocarpine: Carefully weigh out 3.415 mg of dihydroevocarpine powder

and transfer it to a sterile microcentrifuge tube or amber vial.

Solvent Addition: Add 1 mL of sterile DMSO to the tube containing the dihydroevocarpine
powder.

Dissolution: Tightly cap the tube and vortex thoroughly for several minutes until the powder is

completely dissolved. Gentle warming in a 37°C water bath or sonication can be used to aid

dissolution if necessary.[4][6] Visually inspect the solution to ensure there are no visible

particles.

Sterilization (Optional but Recommended): If the DMSO used was not from a sterile-filtered

source, the stock solution can be sterilized by filtering it through a 0.22 µm syringe filter into

a new sterile tube. This step is crucial for long-term storage and use in cell culture.

Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes

(e.g., 20-50 µL) in sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles

which can degrade the compound. Label each aliquot clearly with the compound name,

concentration, date of preparation, and solvent. Store the aliquots at -80°C for long-term

storage (up to 6 months) or at -20°C for short-term storage (up to 1 month), protected from

light.[5]

Note on DMSO Concentration: When preparing working solutions, ensure the final

concentration of DMSO in the cell culture medium is kept low, typically below 0.5%, as higher

concentrations can be toxic to cells.
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Caption: Dihydroevocarpine inhibits the mTORC1 and mTORC2 signaling pathways.

Experimental Workflow Diagram
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Caption: Workflow for cell-based assays using dihydroevocarpine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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